Cas no 803727-09-5 (Tris[4-(5-phenylthiophen-2-yl)phenyl]amine)

Tris[4-(5-phenylthiophen-2-yl)phenyl]amine is a high-performance organic semiconductor material characterized by its star-shaped molecular structure with a central triphenylamine core and three 5-phenylthiophen-2-ylphenyl arms. This compound exhibits excellent hole-transporting properties due to its extended π-conjugation and strong electron-donating capability. The rigid molecular architecture enhances thermal stability (typically >300°C) and morphological stability in thin films. Its unique electronic structure results in a high HOMO energy level (approximately -5.0 to -5.2 eV), making it particularly suitable for use as a hole-transport layer in organic light-emitting diodes (OLEDs) and perovskite solar cells. The material demonstrates good solubility in common organic solvents while maintaining high charge carrier mobility (10^-3 to 10^-4 cm²/V·s), facilitating solution-processed device fabrication. These properties contribute to improved device efficiency and operational stability in optoelectronic applications.

Tris[4-(5-phenylthiophen-2-yl)phenyl]amine structure

803727-09-5 structure

Product Name:Tris[4-(5-phenylthiophen-2-yl)phenyl]amine

CAS No:803727-09-5

MF:C₄₈H₃₃NS₃

MW:719.977328062058

MDL:MFCD28291947

CID:3043636

PubChem ID:354334900

Update Time:2025-07-02

Tris[4-(5-phenylthiophen-2-yl)phenyl]amine Chemical and Physical Properties

Names and Identifiers

- Tris[4-(5-phenylthiophen-2-yl)phenyl]amine
- TPTPA
- 803727-09-5
- T3328
- Tris(4-(5-phenylthiophen-2-yl)phenyl)amine
- SCHEMBL2339929
- Tris[4'-(2-thienyl)-4-biphenylyl]amine, >/=97%
- MFCD28291947
- DB-222288
- CS-0373747
- Tris(4-(5-phenylthiophen-2-y l)phenyl)amine
- Tris[4-(5-phenylthiophen- 2-yl)phenyl]amine
- Benzenamine,4-(5-phenyl-2-thienyl)-N,N-bis[4-(5-phenyl-2-thienyl)phenyl]-
- 4-(5-phenylthiophen-2-yl)-N,N-bis[4-(5-phenylthiophen-2-yl)phenyl]aniline
- YSWG774
- tris[4-(5-phenyl thiophen-2-yl)phenyl]amine
- 4-(5-phenyl-2-thienyl)-N,N-bis[4-(5-phenyl-2-thienyl) phenyl]- benzenamine
- MDL： MFCD28291947
- Inchi： 1S/C48H33NS3/c1-4-10-34(11-5-1)43-28-31-46(50-43)37-16-22-40(23-17-37)49(41-24-18-38(19-25-41)47-32-29-44(51-47)35-12-6-2-7-13-35)42-26-20-39(21-27-42)48-33-30-45(52-48)36-14-8-3-9-15-36/h1-33H
- InChI Key： UJZRJDHTDMTGAP-UHFFFAOYSA-N
- SMILES： S1C(C2C=CC=CC=2)=CC=C1C1C=CC(=CC=1)N(C1C=CC(C2=CC=C(C3C=CC=CC=3)S2)=CC=1)C1C=CC(C2=CC=C(C3C=CC=CC=3)S2)=CC=1

Computed Properties

Exact Mass: 719.17751358g/mol
Monoisotopic Mass: 719.17751358g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 52
Rotatable Bond Count: 9
Complexity: 922
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 14.2
Topological Polar Surface Area: 88Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 211.0 to 215.0 deg-C

Tris[4-(5-phenylthiophen-2-yl)phenyl]amine Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P108
Safety Instruction： H303+H313+H110
Storage Condition：4° CStore…,-4℃Store…Better

Tris[4-(5-phenylthiophen-2-yl)phenyl]amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A169006246-50mg	Tris(4-(5-phenylthiophen-2-yl)phenyl)amine	803727-09-5	98%	50mg	$185.85	2023-09-01
Alichem	A169006246-250mg	Tris(4-(5-phenylthiophen-2-yl)phenyl)amine	803727-09-5	98%	250mg	$584.10	2023-09-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T3328-200MG	Tris[4-(5-phenylthiophen-2-yl)phenyl]amine	803727-09-5	>98.0%(HPLC)	200mg	¥1990.00	2024-04-15
abcr	AB455973-200 mg	Tris(4-(5-phenylthiophen-2-yl)phenyl)amine; .	803727-09-5		200mg	€279.70	2023-04-22
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T868647-100mg	Tris[4-(5-phenylthiophen-2-yl)phenyl]amine	803727-09-5	≥98%	100mg	￥2,462.00	2022-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1444417-200mg	Tris(4-(5-phenylthiophen-2-yl)phenyl)amine	803727-09-5	97%	200mg	￥3004.00	2024-07-28
abcr	AB455973-200mg	Tris(4-(5-phenylthiophen-2-yl)phenyl)amine; .	803727-09-5		200mg	€253.90	2025-04-16
1PlusChem	1P00IN1D-200mg	Benzenamine,4-(5-phenyl-2-thienyl)-N,N-bis[4-(5-phenyl-2-thienyl)phenyl]-	803727-09-5	>98.0%(HPLC)	200mg	$197.00	2025-03-01
A2B Chem LLC	AI68865-200mg	Benzenamine,4-(5-phenyl-2-thienyl)-N,N-bis[4-(5-phenyl-2-thienyl)phenyl]-	803727-09-5	>98.0%(HPLC)	200mg	$199.00	2024-04-19
Ambeed	A545408-50mg	Tris(4-(5-phenylthiophen-2-yl)phenyl)amine	803727-09-5	97%	50mg	$174.0	2025-04-16